
Essential Safety and Handling Protocols for
FR20 Products

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FR20

Cat. No.: B14039056 Get Quote

The designation "FR20" is used for multiple distinct products. For laboratory and research

professionals, the most relevant are ICL's FR-20, a magnesium hydroxide-based flame

retardant, and BritChem's FR20, a fire-resistant ablative coating. This guide provides detailed

personal protective equipment (PPE), operational handling, and disposal plans for each

substance to ensure laboratory safety and compliance.

ICL FR-20: Magnesium Hydroxide (Mg(OH)₂) Flame
Retardant
ICL's FR-20 is a high-purity, non-halogenated magnesium hydroxide powder used as a flame

retardant and smoke suppressant in polymers.[1][2][3] It functions by endothermically

decomposing to release water vapor, which cools the material and dilutes flammable gases.[4]

While it has low toxicity, the powdered form necessitates specific handling procedures to

minimize irritation.[1][5]

Personal Protective Equipment (PPE)
Proper PPE is critical to prevent irritation from magnesium hydroxide dust.
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PPE Category Specification Rationale

Eye/Face Protection
ANSI-approved safety goggles

with side-shields.[6][7][8]

To prevent eye contact with

dust, which can cause mild

irritation.[1]

Skin Protection

Impervious gloves (Nitrile or

Neoprene rubber

recommended).[6][9] A fully-

buttoned lab coat or protective

clothing.[8][10]

To prevent skin contact and

irritation.

Respiratory Protection

In areas with potential dust

generation, use a NIOSH-

approved P2 dust mask or a

full-face respirator if exposure

limits are exceeded.[10][11]

To prevent irritation of mucous

membranes and the upper

respiratory tract.[1]

Operational Plan: Handling and Storage
A systematic approach to handling and storage minimizes exposure and maintains product

integrity.

Workflow for Handling Magnesium Hydroxide Powder
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Caption: Workflow for safe handling of ICL FR-20 powder.
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Handling Protocols:

Ventilation: Always handle magnesium hydroxide powder in a well-ventilated area or under a

fume hood to keep dust levels below exposure limits.[8]

Dust Control: Minimize dust generation during handling and transfer.[8] Avoid actions that

can aerosolize the powder.

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[8]

Contaminated clothing should be removed and washed before reuse.[8]

First Aid:

Eyes: In case of contact, immediately flush eyes with plenty of water for at least 15

minutes, lifting the upper and lower eyelids.[8] Seek medical attention if irritation persists.

[1]

Skin: Wash affected skin with soap and water.[7]

Inhalation: Move the individual to fresh air. If irritation or discomfort occurs, seek medical

attention.[1][7]

Ingestion: Rinse mouth with water and drink plenty of water. It can act as a laxative.[1]

Storage Protocols:

Store in a cool, dry, well-ventilated area in tightly closed containers.[8][10]

Protect from humidity, as the material is hygroscopic.[9]

Keep away from incompatible materials, particularly strong acids and phosphorus.[8]

Disposal Plan
Magnesium hydroxide is not classified as hazardous waste.

Disposal Decision Tree
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Caption: Disposal plan for magnesium hydroxide waste.

Disposal Protocols:

Unused Product: Dispose of in accordance with local, state, and federal regulations. It can

typically be disposed of in a licensed landfill.[4][12][13]

Spills: For spills, sweep up the material to avoid creating dust and place it in a suitable

container for disposal.[8][12]

Contaminated PPE: Dispose of contaminated gloves and clothing as regular laboratory

waste, unless local regulations state otherwise.

BritChem FR20: Fire Resistant Ablative Coating
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BritChem FR20 is a water-based emulsion polymer coating designed for fire-stopping systems.

[14] Being a water-based, halogen-free product, it presents a lower hazard profile than solvent-

based coatings but still requires appropriate handling.[14]

Personal Protective Equipment (PPE)
Standard laboratory PPE is generally sufficient for handling this water-based coating.

PPE Category Specification Rationale

Eye/Face Protection Safety glasses or goggles.

To protect against splashes

during handling and

application.

Skin Protection

Standard laboratory gloves

(e.g., nitrile). A lab coat or

protective clothing.

To prevent skin contact.

Respiratory Protection

Not typically required if used in

a well-ventilated area. If

applying via spray in an

enclosed space, a respirator

may be necessary.[11]

To avoid inhalation of

aerosolized particles.

Operational Plan: Handling and Storage
Proper handling of polymer emulsions is key to maintaining their stability and performance.

Workflow for Handling Water-Based Coatings
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Caption: Workflow for handling BritChem FR20 coating.
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Handling Protocols:

Avoid Contamination: Do not contaminate the emulsion with water during storage or

handling, as this can cause coagulation.[15]

Minimize Shear: Avoid subjecting the emulsion to high shearing forces from pumps or

aggressive stirring, which can destabilize the product.[15]

Surface Preparation: Ensure all surfaces for application are clean, and free from dust and

frost.[14]

First Aid:

Eyes: In case of contact, flush eyes with water. If irritation persists, seek medical attention.

Skin: Wash the affected area with soap and water.

General Hygiene: Practice good industrial hygiene; wash hands after use and before

breaks.

Storage Protocols:

Store in original, unopened containers in cool, dry conditions.[14]

Crucially, protect the product from frost, as freezing can damage the emulsion.[14]

The recommended storage temperature for polymer emulsions is typically between 5°C and

30°C.[15]

Disposal Plan
Disposal should be in line with regulations for non-hazardous water-based coatings.

Disposal Decision Tree
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Caption: Disposal plan for BritChem FR20 coating waste.

Disposal Protocols:

Liquid Waste: Do not dispose of liquid waste into drains or waterways.[16]

Solid Waste: Small quantities of liquid coating can be allowed to dry and cure completely.

The resulting solid material can typically be disposed of as non-hazardous municipal solid

waste.[16][17]

Large Quantities: For larger amounts of liquid waste, consult your institution's environmental

health and safety office or a licensed waste management contractor.
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Containers: Empty containers may be disposed of as ordinary trash, provided they meet the

definition of "empty" according to local regulations (e.g., less than 1 inch of residue).[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14039056#personal-protective-equipment-for-
handling-fr20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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